8-iso Prostaglandin F2α-d4

• CAS No.: 211105-40-7
• Product Name: 8-iso Prostaglandin F2α-d4
• Molecular Formula: C20H30D4O5
• Molecular Weight: 358.5
• IUPAC Name: (Z)-3,3,4,4-tetradeuterio-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,18-,19+/m0/s1/i5D2,8D2
• Standard InChIKey: PXGPLTODNUVGFL-FLRLWOSLSA-N
• SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Description: 8-iso PGF2α-d4 contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of 8-iso PGF2α by GC- or LC-mass spectrometry. 8-iso Prostaglandin F2α (8-iso PGF2α) is an isoprostane produced by the non-enzymatic peroxidation of arachidonic acid in membrane phospholipids. It circulates in human plasma in two distinct forms - esterified in LDL phospholipids and as the free acid. The ratio of these two forms is approximately 2:1, with a total plasma 8-iso PGF2α level of about 150 pg/ml in normal volunteers. In normal human urine, 8-iso PGF2α levels are about 180-200 pg/mg of creatinine. 8-iso PGF2α is a weak TP receptor agonist in vascular smooth muscle. Conversely, 8-iso PGF2α inhibits platelet aggregation induced by U-46619 (10
• Synonyms: iPF2α-III-d4;8-Isoprostane-d4;15-F2t-Isoprostane-d4;8-epi PGF2α-d4
• Reference: 1.Morrow, J.D.,Hill, K.E.,Burk, R.F., et al. A series of prostaglandin F2-like compounds are produced in vivo in humans by a non-cyclooxygenase, free radical-catalyzed mechanism. Proceedings of the National Academy of Sciences of the United States of Amer
• PubChem Compound: 90471027
• Last Modified: Nov 11 2021